ethyl 3-({[(4-bromo-2-chlorophenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: ethyl 3-[(4-bromo-2-chlorophenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H14BrClN2O3/c1-2-23-15(21)10-4-3-5-12(8-10)19-16(22)20-14-7-6-11(17)9-13(14)18/h3-9H,2H2,1H3,(H2,19,20,22)
• InChI Key: GOJRWFVGPWPAKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C16H14BrClN2O3
• Molecular Weight: 397.6 g/mol

Description

The compound “ethyl 3-({[(4-bromo-2-chlorophenyl)amino]carbonyl}amino)benzoate” is a complex organic molecule. It contains an ethyl ester group, a benzoate group, and a substituted phenyl group. The phenyl group is substituted with a bromine atom, a chlorine atom, and an amino group which is further substituted with a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The presence of the bromine and chlorine atoms would likely cause the molecule to be quite polar, and the carbonyl group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine and chlorine atoms could potentially be replaced via nucleophilic substitution reactions. The carbonyl group could potentially undergo addition reactions, and the ester could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its structure. For example, the presence of the bromine and chlorine atoms would likely make the compound quite dense and possibly quite reactive. The carbonyl group and the ester group could potentially influence the compound’s solubility in different solvents.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it has potential medicinal properties, then future research could involve testing its biological activity and optimizing its structure for maximum efficacy.